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Compound of Interest

Compound Name: Rhodamine 110

Cat. No.: B1680600

A Deep Dive into the Core of a Quintessential
Fluorophore for Researchers, Scientists, and Drug
Development Professionals

Introduction: Rhodamine 110, a prominent member of the rhodamine family of fluorescent
dyes, has carved a significant niche in various scientific disciplines, particularly in the realms of
biochemistry, cell biology, and drug discovery. Its exceptional photophysical properties,
including a high fluorescence quantum yield and significant molar extinction coefficient, coupled
with its utility as a fluorogenic core for enzyme substrates, have made it an indispensable tool
for sensitive detection and quantification of enzymatic activities. This technical guide provides
an in-depth exploration of the historical background, synthesis, photophysical characteristics,
and key applications of Rhodamine 110, with a focus on providing practical information for
researchers and professionals in the field.

Historical Background and Discovery

The journey of rhodamine dyes began in the late 19th century. In 1887, the industrial chemist
Ceresole synthesized a new class of highly fluorescent dyes with red-shifted spectra, which he
named "Rhodamines” from the Greek word rhodon, meaning rose, reflecting the color of the
compounds. These dyes exhibited greater photostability, pH insensitivity, and longer emission
wavelengths compared to the earlier discovered fluorescein.
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While the broader rhodamine family was established in the late 1800s, the specific synthesis of
Rhodamine 110 is attributed to Noeleting and Dziewonsky in 1905. Over the subsequent
decades, the unique properties of Rhodamine 110, particularly its xanthene core with two
reactive primary aromatic amines, paved the way for its development as a versatile platform for
creating "pro-fluorophores." This concept involves modifying the dye to render it non-
fluorescent (quenched) and designing it to become fluorescent only upon a specific chemical or
enzymatic reaction. This has been instrumental in its widespread adoption for creating sensitive
enzyme substrates.

Photophysical and Chemical Properties

Rhodamine 110 is characterized by its excellent spectral properties, making it a bright and
readily detectable fluorescent molecule. Its hydrochloride salt is a crystalline solid, and it is
soluble in solvents like dimethyl sulfoxide (DMSO).[1] The key photophysical parameters are
summarized in the table below.

Property Value Solvent/Conditions
Excitation Maximum (Aex) 496 - 500 nm Methanol, Water, PBS
Emission Maximum (Aem) 520 - 522 nm Methanol, Water, PBS
Molar Extinction Coefficient (g) ~80,000 cm~—tM~1 pH 6 solution[2]
Fluorescence Quantum Yield N

0.80 Not specified
(P)
Molecular Weight 366.80 g/mol (hydrochloride)
Molecular Formula C20H15CIN203

Note: The exact excitation and emission maxima, as well as the quantum yield, can vary
slightly depending on the solvent and local environment.[3][4][5][6]

Synthesis of Rhodamine 110

The classical synthesis of Rhodamine 110 involves the condensation of 3-aminophenol with
phthalic anhydride in the presence of an acid catalyst, such as sulfuric acid or zinc chloride, at
elevated temperatures (close to 200°C).[7] However, this method often leads to side reactions
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and impurities, making purification challenging.[7] More modern and refined methods have
been developed to improve yield and purity.

General Synthetic Pathway

The synthesis of Rhodamine 110 can be conceptualized as the formation of the xanthene core
through the reaction of two molecules of an aminophenol derivative with a phthalic anhydride

derivative.
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General Synthesis of Rhodamine 110
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General Workflow for Fluorescence-Based Enzyme Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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